(4Z)-2-(1,3-benzothiazol-2-yl)-4-[1-(5-chloro-2-hydroxyanilino)ethylidene]-5-(trifluoromethyl)pyrazol-3-one

• Molecular Formula: C19H12ClF3N4O2S
• Molecular Weight: 452.8 g/mol
• IUPAC Name: (4Z)-2-(1,3-benzothiazol-2-yl)-4-[1-(5-chloro-2-hydroxyanilino)ethylidene]-5-(trifluoromethyl)pyrazol-3-one
• InChI: InChI=1S/C19H12ClF3N4O2S/c1-9(24-12-8-10(20)6-7-13(12)28)15-16(19(21,22)23)26-27(17(15)29)18-25-11-4-2-3-5-14(11)30-18/h2-8,24,28H,1H3/b15-9-
• InChI Key: LGAPWJJRDJCOSU-DHDCSXOGSA-N
• Isomeric SMILES: C/C(=C/1\C(=NN(C1=O)C2=NC3=CC=CC=C3S2)C(F)(F)F)/NC4=C(C=CC(=C4)Cl)O
• SMILES: CC(=C1C(=NN(C1=O)C2=NC3=CC=CC=C3S2)C(F)(F)F)NC4=C(C=CC(=C4)Cl)O

Description

(4Z)-2-(1,3-benzothiazol-2-yl)-4-[1-(5-chloro-2-hydroxyanilino)ethylidene]-5-(trifluoromethyl)pyrazol-3-one is a synthetic compound with potential applications in scientific research. This compound is known for its unique chemical structure and has been studied extensively for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments.

Mechanism of Action

The mechanism of action of (4Z)-2-(1,3-benzothiazol-2-yl)-4-[1-(5-chloro-2-hydroxyanilino)ethylidene]-5-(trifluoromethyl)pyrazol-3-one is not fully understood. However, it is believed to induce apoptosis in cancer cells by activating the intrinsic apoptotic pathway. It is also believed to inhibit the production of pro-inflammatory cytokines by inhibiting the activation of NF-κB. Furthermore, it is believed to inhibit bacterial growth by disrupting the bacterial cell membrane.
Biochemical and Physiological Effects:
(4Z)-2-(1,3-benzothiazol-2-yl)-4-[1-(5-chloro-2-hydroxyanilino)ethylidene]-5-(trifluoromethyl)pyrazol-3-one has several biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the production of pro-inflammatory cytokines, and inhibit bacterial growth. Additionally, it has been shown to have antioxidant and antifungal properties.

Advantages and Limitations for Lab Experiments

One advantage of using (4Z)-2-(1,3-benzothiazol-2-yl)-4-[1-(5-chloro-2-hydroxyanilino)ethylidene]-5-(trifluoromethyl)pyrazol-3-one in lab experiments is its unique chemical structure, which allows for the study of its mechanism of action and biochemical and physiological effects. Additionally, it has been shown to have potential as an anticancer, anti-inflammatory, and antibacterial agent. However, one limitation of using this compound in lab experiments is its limited solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the study of (4Z)-2-(1,3-benzothiazol-2-yl)-4-[1-(5-chloro-2-hydroxyanilino)ethylidene]-5-(trifluoromethyl)pyrazol-3-one. One direction is the further study of its mechanism of action and biochemical and physiological effects. Additionally, it may be studied for its potential as a therapeutic agent for various diseases, including cancer and inflammatory diseases. Furthermore, its chemical structure may be modified to improve its solubility and bioavailability.

Synthesis Methods

The synthesis of (4Z)-2-(1,3-benzothiazol-2-yl)-4-[1-(5-chloro-2-hydroxyanilino)ethylidene]-5-(trifluoromethyl)pyrazol-3-one involves the reaction of 2-aminobenzothiazole with 5-chloro-2-hydroxybenzaldehyde in the presence of a base. The resulting Schiff base is then reacted with 3-methyl-1-phenyl-1H-pyrazol-5(4H)-one in the presence of a catalyst to yield the final product.

Scientific Research Applications

(4Z)-2-(1,3-benzothiazol-2-yl)-4-[1-(5-chloro-2-hydroxyanilino)ethylidene]-5-(trifluoromethyl)pyrazol-3-one has several scientific research applications. It has been studied for its potential as an anticancer agent, as it has been shown to induce apoptosis in cancer cells. Additionally, it has been studied for its potential as an anti-inflammatory agent, as it has been shown to inhibit the production of pro-inflammatory cytokines. Furthermore, it has been studied for its potential as an antibacterial agent, as it has been shown to inhibit the growth of several bacterial strains.